Cas no 1804778-25-3 (3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804778-25-3
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4837366
• Update Time: 2025-08-03

3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-4-6-7(17-9(11,12)13)3-5(1-2-15)16-8(6)14/h3H,1,4H2
• InChI Key： SNJXYOYNFKLDSN-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C(=CC(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804778-25-3)

3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804778-25-3, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates multiple functional groups, including a fluoromethyl moiety, an iodo substituent, a trifluoromethoxy group, and an acetonitrile side chain, which collectively contribute to its unique reactivity and potential applications.

The significance of this compound lies in its role as a building block for the development of novel therapeutic agents. The presence of the fluoromethyl group is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased pharmacokinetic properties. These attributes make such compounds highly valuable in drug discovery efforts. Furthermore, the iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

The trifluoromethoxy group adds another layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological systems. Trifluoromethoxy-substituted compounds are often explored for their potential as kinase inhibitors, antiviral agents, and other therapeutic applications. The combination of these groups within a single pyridine core makes 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug candidates due to their profound impact on drug efficacy and safety. The demand for high-quality intermediates like 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile has consequently increased, driven by the need for innovative solutions in medicinal chemistry. This compound exemplifies the importance of well-designed molecular scaffolds in facilitating the discovery of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its utility in constructing complex heterocyclic frameworks. Pyridine derivatives are among the most frequently encountered motifs in bioactive molecules, and modifications at various positions on the ring can lead to significant changes in biological activity. The specific arrangement of functional groups in 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile allows for diverse chemical transformations that can be tailored to meet specific synthetic goals.

Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for such intermediates. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools for constructing carbon-carbon bonds under mild conditions. The presence of the iodo atom on this compound makes it an ideal substrate for Suzuki-Miyaura or Stille couplings, which are widely used to introduce aryl or vinyl groups at precise positions within the molecule.

The acetonitrile moiety at the 6-position of the pyridine ring further enhances the compound's versatility. Acetonitrile-derived fragments are common in pharmaceuticals due to their ability to modulate electronic properties and influence binding interactions with biological targets. Additionally, this group can serve as a point of departure for further derivatization via nucleophilic addition or condensation reactions.

In the context of drug discovery, intermediates like 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile are often employed in fragment-based drug design strategies. These approaches rely on identifying small molecular fragments that exhibit preliminary biological activity and then expanding upon these structures through iterative chemical modifications. The multifunctional nature of this compound makes it an attractive starting point for such endeavors.

The demand for specialized intermediates like this one is also reflected in industrial applications. Pharmaceutical companies frequently outsource the synthesis of complex building blocks to specialized chemical suppliers who possess the expertise and equipment necessary to produce these materials on scale. The reliability and purity of such intermediates are critical factors that influence the success of downstream drug development programs.

From an academic perspective, research involving compounds such as 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile contributes to our fundamental understanding of structure-function relationships in bioactive molecules. By studying how different functional groups interact within a given scaffold, chemists can gain insights into how these features influence biological activity and pharmacokinetic properties. Such knowledge is essential for designing more effective drugs with improved therapeutic profiles.

The synthesis and application of this compound also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts are increasingly being directed toward developing sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations in catalytic methods and process optimization are key areas where progress is being made.

In conclusion,3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804778-25-3) represents a valuable asset in pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Its role as a key intermediate underscores the growing need for high-quality building blocks that enable efficient drug discovery efforts. As synthetic methodologies continue to evolve, compounds like this one will remain instrumental in advancing our ability to develop novel therapeutic agents that meet contemporary healthcare challenges.